Cas no 2138135-16-5 (1-(6-fluoropyridin-3-yl)methyl-4-methyl-1,4-diazepane)

• Product Name: 1-(6-fluoropyridin-3-yl)methyl-4-methyl-1,4-diazepane
• CAS No: 2138135-16-5
• MF: C₁₂H₁₈FN₃
• MW: 223.28982591629
• CID: 6587243
• PubChem ID: 165493010
• Update Time: 2025-11-01

1-(6-fluoropyridin-3-yl)methyl-4-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(6-fluoropyridin-3-yl)methyl-4-methyl-1,4-diazepane
• 2138135-16-5
• EN300-1196892
• 1-[(6-fluoropyridin-3-yl)methyl]-4-methyl-1,4-diazepane

• Inchi： 1S/C12H18FN3/c1-15-5-2-6-16(8-7-15)10-11-3-4-12(13)14-9-11/h3-4,9H,2,5-8,10H2,1H3
• InChI Key： QBKXCYKSAYMSMF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CN1CCN(C)CCC1

Computed Properties

• Exact Mass: 223.14847575g/mol
• Monoisotopic Mass: 223.14847575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 19.4Ų

Additional information on 1-(6-fluoropyridin-3-yl)methyl-4-methyl-1,4-diazepane

Comprehensive Overview of 1-(6-fluoropyridin-3-yl)methyl-4-methyl-1,4-diazepane (CAS No. 2138135-16-5)

The compound 1-(6-fluoropyridin-3-yl)methyl-4-methyl-1,4-diazepane (CAS No. 2138135-16-5) is a fluorinated pyridine derivative with a diazepane backbone, garnering significant attention in pharmaceutical and agrochemical research. Its unique structure combines a fluoropyridine moiety with a methyl-1,4-diazepane ring, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor binding.

In recent years, the demand for fluorinated heterocycles like 1-(6-fluoropyridin-3-yl)methyl-4-methyl-1,4-diazepane has surged, driven by their enhanced metabolic stability and lipophilicity—key traits for optimizing drug candidates. The 6-fluoropyridin-3-yl group is known to improve bioavailability, a hot topic in medicinal chemistry discussions. This compound’s CAS No. 2138135-16-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 1-(6-fluoropyridin-3-yl)methyl-4-methyl-1,4-diazepane is synthesized via nucleophilic substitution or reductive amination, methods widely debated in organic chemistry forums. Its diazepane core offers conformational flexibility, a feature exploited in designing CNS-targeting therapeutics, aligning with trending searches on "blood-brain barrier penetration." Notably, the fluorine atom at the pyridine ring’s 6-position enhances electronic effects, a detail often highlighted in computational chemistry queries.

Beyond pharmaceuticals, this compound’s agrochemical potential is under exploration, coinciding with rising interest in sustainable crop protection. The fluoropyridine segment is linked to herbicidal and insecticidal activity, addressing Google Trends’ spikes in "green chemistry solutions." Analytical techniques like HPLC-MS and NMR are critical for purity assessment, a common concern in QC/QA workflows.

In conclusion, 1-(6-fluoropyridin-3-yl)methyl-4-methyl-1,4-diazepane (CAS No. 2138135-16-5) exemplifies the intersection of fluorine chemistry and heterocyclic design. Its multifaceted applications—from drug development to agrochemical innovation—make it a staple in research pipelines, resonating with SEO-driven queries like "fluoropyridine derivatives 2024" and "diazepane-based drug leads."